4-[(4-methoxy-3-methylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-(4-methoxy-3-methylphenyl)sulfonyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H16N2O4S/c1-11-9-12(7-8-15(11)22-2)23(20,21)18-10-16(19)17-13-5-3-4-6-14(13)18/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: PXIDWVNNVBMCKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32)OC
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• Solubility: >49.9 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “4-[(4-methoxy-3-methylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone” is a complex organic molecule. It contains a quinoxalinone core, which is a type of nitrogen-containing heterocycle. Attached to this core is a sulfonyl group linked to a methoxy-3-methylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoxalinone core, the sulfonyl group, and the methoxy-3-methylphenyl group. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the sulfonyl group might be susceptible to nucleophilic attack, while the quinoxalinone core might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the sulfonyl group might increase its polarity, while the aromatic rings might contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For instance, if it’s intended to be a drug, it might interact with specific biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

The future research directions for this compound could involve exploring its potential uses or biological activities, optimizing its synthesis process, or studying its interactions with other molecules.